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Compound of Interest

Compound Name: Meropenem

Cat. No.: B000701

Audience: Researchers, scientists, and drug development professionals.

Introduction: Meropenem is a broad-spectrum carbapenem antibiotic effective against a wide
range of Gram-positive and Gram-negative bacteria.[1][2][3] Its bactericidal activity stems from
the inhibition of vital bacterial cell wall synthesis.[2][4] For reproducible and accurate in-vitro
and in-vivo research, the proper preparation and storage of meropenem stock solutions are
critical. These notes provide detailed protocols and stability data to guide researchers in
handling meropenem hydrate for laboratory use.

Quantitative Data Summary

The following tables summarize the solubility and stability of meropenem in various solvents
and under different storage conditions.

Table 1: Solubility of Meropenem
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Solvent Concentration Notes Source(s)
DMSO ~30 mg/mL - [5]
Moisture-absorbing
DMSO can reduce
76 - 87 mg/mL N [61[7]
solubility; use fresh
solvent.
Dimethylformamide
~30 mg/mL - [5]
(DMF)
Water ~77 mg/mL Sparingly soluble. [6]1[8]
PBS (pH 7.2) ~5 mg/mL - [5]
Ethanol <1 mg/mL Considered insoluble. [6]

Acetone / Ether

Practically Insoluble

[8]

Table 2: Stability of Meropenem Solutions
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. Solvent / Storage Stability
Concentration . . Source(s)
Diluent Temperature Details
Solid Powder N/A -20°C >4 years [5]
Water for 15-25°C (Room Stable for up to
Up to 50 mg/mL o [819]
Injection Temp) 2-3 hours.
Water for Stable for up to
Up to 50 mg/mL o 4°C [819]
Injection 12-13 hours.
0.9% Sodium 15-25°C (Room Stable forup to 4
1 - 20 mg/mL _ (]
Chloride Temp) hours.
0.9% Sodium Stable for up to
2.5-50 mg/mL ) 4°C [9]
Chloride 18 hours.
0.9% Sodium Retains >93% for
4 mg/mL ) 5°C [10]
Chloride at least 7 days.
0.9% Sodium Retains >90% for
10 & 20 mg/mL ) 5°C [10]
Chloride at least 5 days.
Use immediately;
15-25°C (Room
1-20 mg/mL 5% Dextrose stable forupto 2  [8][9]
Temp)
hours.
Not
recommended to
Any Aqueous Buffers N/A [5]
store for more
than one day.
Should not be
frozen due to
N/A Any Frozen physical [9][11]
instability
(precipitation).

Experimental Protocols
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Safety Precautions: Meropenem should be considered hazardous until further information is
available. Do not ingest, inhale, or allow contact with eyes or skin. Wash thoroughly after
handling.[5] Use appropriate personal protective equipment (PPE), including gloves, lab coat,
and safety glasses.

Protocol 1: Preparation of High-Concentration
Meropenem Stock Solution in DMSO

This protocol is suitable for experiments where a high-concentration stock is required and the
final concentration of DMSO in the assay is tolerable.

Materials:

Meropenem (hydrate) solid powder (FW: 437.5 g/mol )[5]

Anhydrous, sterile DMSO

Sterile, conical-bottom polypropylene tubes

Calibrated balance and weighing paper

Vortex mixer

Methodology:

o Calculation: Determine the mass of meropenem powder needed for your desired stock
concentration and volume.

o Formula: Mass (mg) = Desired Concentration (mM) * Final Volume (mL) * Molecular
Weight (mg/mmol)

o Example for a 100 mM stock in 1 mL: Mass = 100 mmol/L * 0.001 L * 437.5 mg/mmol =
43.75 mg.

» Weighing: Tare the balance with weighing paper. Carefully weigh the calculated amount of
meropenem powder.
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 Dissolution: Transfer the powder to a sterile conical tube. Add the desired volume of fresh,
anhydrous DMSO.

» Mixing: Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. The
solution should be clear.

e Aliquoting & Storage:

o Dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge
tubes. This prevents contamination and degradation from repeated freeze-thaw cycles.

o Store aliquots at -20°C. The solid form is stable for at least 4 years at this temperature.[5]
While data on long-term stability in DMSO is limited, it is best practice to use prepared
stock solutions within a few months.

Protocol 2: Preparation of Meropenem Solution in
Aqueous Buffer

This protocol is for preparing solutions for direct use in biological experiments where organic
solvents are not permissible. Aqueous solutions are significantly less stable and should
typically be prepared fresh.

Materials:

Meropenem (hydrate) solid powder

Sterile aqueous buffer (e.g., PBS, pH 7.2, or 0.9% Sodium Chloride Injection)

Sterile, conical-bottom polypropylene tubes

Calibrated balance and weighing paper

(Optional) 0.22 um sterile syringe filter

Methodology:

» Calculation: Calculate the required mass of meropenem. Note the lower solubility in
agueous buffers (e.g., ~5 mg/mL in PBS, pH 7.2)[5].
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o Example for a 5 mg/mL solution in 10 mL of PBS: Mass = 5 mg/mL * 10 mL = 50 mg.

» Weighing: Carefully weigh the calculated amount of meropenem powder.

 Dissolution: Transfer the powder to a sterile tube. Add the desired volume of sterile aqueous
buffer.

e Mixing: Mix thoroughly by vortexing or inversion until fully dissolved. The solution should
appear colorless to pale yellow.[8]

» Sterilization (Optional): If the buffer was not pre-sterilized or if sterility is paramount, filter the
solution through a 0.22 um sterile syringe filter into a new sterile tube.

e Storage and Use:

o Agqueous solutions of meropenem are not recommended for storage for more than one
day.[5]

o If immediate use is not possible, solutions in 0.9% NaCl may be stored at 4°C for up to 18
hours.[9]

o Crucially, do not freeze aqueous solutions of meropenem.[8][9]

Preparation Storage
Weigh Meropenem Add Solvent Vortex to Dissolve Aliquot into Store at -20°C
Sl Powder (e.g., DMSO or PBS) Completely Single-Use Tubes (Protect from Light) IRl o Use

Click to download full resolution via product page

Caption: Workflow for preparing meropenem stock solutions.
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Caption: Meropenem's mechanism of action via inhibition of cell wall synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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